Cas no 1503849-01-1 (1-(Morpholin-3-yl)ethan-1-one)

• Product Name: 1-(Morpholin-3-yl)ethan-1-one
• CAS No: 1503849-01-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5696713
• PubChem ID: 15660686
• Update Time: 2025-06-26

1-(Morpholin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL294800
• 1-(Morpholin-3-yl)ethan-1-one
• 1503849-01-1
• EN300-795584
• Ethanone, 1-(3-morpholinyl)-
• 1-(Morpholin-3-yl)ethanone

• Inchi： 1S/C6H11NO2/c1-5(8)6-4-9-3-2-7-6/h6-7H,2-4H2,1H3
• InChI Key： ZCQDARWTNRPTJN-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)=O)C1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 219.6±35.0 °C(Predicted)
• pka: 7.09±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-(Morpholin-3-yl)ethan-1-one

Introduction to 1-(Morpholin-3-yl)ethan-1-one (CAS No. 1503849-01-1)

1-(Morpholin-3-yl)ethan-1-one, also known as 3-morpholinone, is a versatile organic compound with the CAS registry number 1503849-01-1. This compound belongs to the class of cyclic ketones and is widely recognized for its applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-morpholinone consists of a six-membered morpholine ring fused with a ketone group, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the potential of 3-morpholinone as a key intermediate in the construction of bioactive molecules. Researchers have demonstrated its utility in the synthesis of antimicrobial agents, anti-inflammatory drugs, and neuroprotective compounds. For instance, studies published in *Journal of Medicinal Chemistry* have shown that derivatives of 3-morpholinone exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases such as Alzheimer's.

The synthesis of 3-morpholinone has been optimized through various methodologies, including the use of transition metal catalysts and microwave-assisted reactions. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with current trends toward sustainable chemistry. For example, a study in *Green Chemistry* reported a novel route for synthesizing 3-morpholinone using recyclable catalysts, which significantly reduces waste generation.

In addition to its role in drug discovery, 3-morpholinone has found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored properties. Research published in *Macromolecules* highlighted the use of 3-morpholinone as a monomer for synthesizing thermoresponsive polymers, which exhibit phase transitions upon temperature changes. These materials hold promise for applications in drug delivery systems and smart textiles.

The physical properties of 3-morpholinone make it an attractive candidate for various industrial processes. With a melting point of approximately 65°C and a boiling point around 240°C under standard conditions, it is stable under moderate thermal conditions. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in solution-phase reactions. Furthermore, its compatibility with polar aprotic solvents makes it suitable for SN2 reactions and other nucleophilic substitutions.

From an analytical standpoint, 3-morpholinone can be easily characterized using techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy. Its distinct absorption bands in the IR spectrum (notably around 1700 cm⁻¹ due to the carbonyl group) provide a reliable means for identification. Similarly, its NMR spectrum exhibits characteristic signals for the morpholine ring protons and the ketone carbonyl group, aiding in structural elucidation.

Recent studies have also explored the biological activity of 3-morpholinone derivatives. For instance, research published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that certain analogs possess significant cytotoxic activity against cancer cell lines. These findings underscore the potential of 3-morpholinone as a scaffold for developing anticancer agents with improved efficacy and reduced side effects.

In conclusion, 1-(Morpholin-3-yl)ethan-1-one (CAS No. 1503849-01-1) is a multifaceted compound with diverse applications across various fields. Its structural versatility, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in drug discovery and materials science is expected to grow significantly.